Cas no 2228113-16-2 (5-(3-bromo-2,4-dimethylphenyl)-1H-pyrazol-3-amine)

• Product Name: 5-(3-bromo-2,4-dimethylphenyl)-1H-pyrazol-3-amine
• CAS No: 2228113-16-2
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 6172930
• PubChem ID: 165798882
• Update Time: 2025-05-21

5-(3-bromo-2,4-dimethylphenyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-2,4-dimethylphenyl)-1H-pyrazol-3-amine
• EN300-1937409
• 2228113-16-2

• Inchi： 1S/C11H12BrN3/c1-6-3-4-8(7(2)11(6)12)9-5-10(13)15-14-9/h3-5H,1-2H3,(H3,13,14,15)
• InChI Key： IYYSVGCAXLZUSE-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(C2=CC(N)=NN2)=C1C

Computed Properties

• Exact Mass: 265.02146g/mol
• Monoisotopic Mass: 265.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-(3-bromo-2,4-dimethylphenyl)-1H-pyrazol-3-amine

Comprehensive Overview of 5-(3-bromo-2,4-dimethylphenyl)-1H-pyrazol-3-amine (CAS No. 2228113-16-2)

The compound 5-(3-bromo-2,4-dimethylphenyl)-1H-pyrazol-3-amine (CAS No. 2228113-16-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a brominated dimethylphenyl group and a pyrazole-3-amine core, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like 5-(3-bromo-2,4-dimethylphenyl)-1H-pyrazol-3-amine has surged due to their versatility in medicinal chemistry. Searches for "pyrazole derivatives in drug design" and "brominated aromatic amines" have spiked, reflecting the growing curiosity about their mechanisms. This compound’s electron-rich aromatic system and hydrogen-bonding capacity contribute to its interactions with biological targets, a topic frequently explored in academic forums.

From a synthetic perspective, CAS No. 2228113-16-2 is often discussed in the context of cross-coupling reactions and catalyzed amination. Laboratories optimizing these processes frequently reference its stability under diverse conditions. Notably, its methyl and bromo substituents enhance its reactivity, making it a candidate for palladium-catalyzed transformations—a hot topic in green chemistry circles.

Beyond pharmaceuticals, this compound’s role in material science is under investigation. Queries like "aromatic amines in OLEDs" or "pyrazole-based polymers" highlight its potential in optoelectronics. Its planar structure and conjugated system could improve charge transport in organic semiconductors, aligning with trends toward sustainable energy solutions.

Analytical characterization of 5-(3-bromo-2,4-dimethylphenyl)-1H-pyrazol-3-amine typically involves NMR spectroscopy and mass spectrometry, with researchers emphasizing its distinct proton environments and fragmentation patterns. These techniques are critical for quality control, especially given the compound’s use in high-value applications.

In summary, CAS No. 2228113-16-2 exemplifies the intersection of innovation and practicality. Its multifaceted applications—from targeted therapeutics to advanced materials—ensure its relevance in contemporary research. As interest in tailored heterocycles grows, this compound will likely remain a focal point for scientific advancement.